N-methyl-N-(2-oxo-2-((2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)amino)ethyl)acetamide

• IUPAC Name: 2-[acetyl(methyl)amino]-N-[2-(4-pyridin-2-ylpiperazin-1-yl)pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C18H23N7O2/c1-14(26)23(2)13-17(27)22-15-11-20-18(21-12-15)25-9-7-24(8-10-25)16-5-3-4-6-19-16/h3-6,11-12H,7-10,13H2,1-2H3,(H,22,27)
• InChI Key: CNIFWOJJPYHCGR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)CC(=O)NC1=CN=C(N=C1)N2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C18H23N7O2
• Molecular Weight: 369.4 g/mol

Description

N-methyl-N-(2-oxo-2-((2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)amino)ethyl)acetamide is a useful research compound. Its molecular formula is C18H23N7O2 and its molecular weight is 369.429. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of complex pyrimidinone and oxazinone derivatives, including those related to N-methyl-N-(2-oxo-2-((2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)amino)ethyl)acetamide, involves starting materials like citrazinic acid and involves several steps including condensation, cyclization, and methylation. These processes yield compounds with potential antimicrobial, anti-inflammatory, and analgesic properties, as demonstrated in research exploring novel chemical syntheses and their biological activities (Hossan et al., 2012; Abu‐Hashem et al., 2020).

Potential Applications in Scientific Research

The derivative compounds from the synthesis processes have been tested for various biological activities. These activities include antimicrobial effects against a range of bacterial and fungal strains, suggesting potential applications in developing new antibacterial and antifungal agents. Additionally, some derivatives have shown significant anti-inflammatory and analgesic effects, which could be leveraged in the development of new treatments for inflammation and pain (Amr et al., 2007; Abu‐Hashem et al., 2020).

Furthermore, some compounds have been identified as potential leads for the development of new therapeutic agents targeting specific diseases. For example, research has uncovered compounds with the capability to modulate dopamine receptor activity, suggesting applications in neuropharmacology and the treatment of neurological disorders (Baures et al., 1994).